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Compound of Interest

Compound Name:
myo-Inositol hexasulfate

hexapotassium

Cat. No.: B12287522 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a quantitative comparison of the binding affinities of various inositol

derivatives to their protein targets, supported by experimental data from peer-reviewed

literature. The information is intended to assist researchers in understanding the specific

interactions of these crucial signaling molecules and to aid in the development of novel

therapeutics.

Quantitative Binding Affinity Data
The binding affinities of inositol derivatives are critical determinants of their biological function.

The dissociation constant (Kd), inhibition constant (Ki), and half-maximal inhibitory

concentration (IC50) are key parameters used to quantify these interactions. The following

tables summarize the available quantitative data for various inositol phosphates and

pyrophosphates with their respective protein binding partners.
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Inositol
Derivative

Protein Target
Binding
Affinity (Kd)

Experimental
Method

Reference

Ins(1,3,4,5)P₄
EST684797 PH

domain
43 nM

Isothermal

Titration

Calorimetry (ITC)

[1]

Ins(1,3,4)P₃
EST684797 PH

domain
49 nM

Isothermal

Titration

Calorimetry (ITC)

[1]

InsP₆ Rat Heart Tissue 22 - 35 nM
Radioligand

Binding Assay
[2]

InsP₆
Bovine Retinal

Membranes
2.5 µM

Radioligand

Binding Assay
[3]

Inositol

Phosphates

RAC/PKB PH

Domain
1 - 10 µM

Tryptophan

Fluorescence

Quenching

[4]

D3-

phosphorylated

Phosphoinositide

s

RAC/PKB PH

Domain
0.5 µM

Tryptophan

Fluorescence

Quenching

[4]

InsP₆ AtFHA2 ~34 µM

Isothermal

Titration

Calorimetry (ITC)

[5]

4-PP-InsP₅ AtFHA2
Substantially

tighter than InsP₆

Isothermal

Titration

Calorimetry (ITC)

[5][6]

InsP₆

Human

Neutrophil

Membranes (Site

1)

150 nM
Radioligand

Binding Assay
[7]

InsP₆ Human

Neutrophil

5 µM Radioligand

Binding Assay

[7]
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Membranes (Site

2)

Note: Direct comparison of affinity values should be made with caution due to variations in

experimental conditions, protein constructs, and methodologies across different studies.

Signaling Pathway and Experimental Visualizations
To further elucidate the context of these binding interactions and the methods used to measure

them, the following diagrams are provided.
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Sample Preparation

Isothermal Titration Calorimetry

Data Analysis

Purified Protein
in Buffer

ITC Instrument

Inositol Derivative
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of Ligand into Protein

Detection of Heat Change
(Exothermic/Endothermic)

Generate Binding Isotherm

Fit Data to a
Binding Model

Determine:
- Kd (Affinity)

- ΔH (Enthalpy)
- n (Stoichiometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to the Binding Affinities of Inositol
Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12287522#quantitative-comparison-of-binding-
affinities-of-inositol-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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